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Compound of Interest

Compound Name: 2-(4-IODO-PHENYL)-OXAZOLE

Cat. No.: B060803 Get Quote

Essential Safety & Handling Guide: 2-(4-IODO-
PHENYL)-OXAZOLE
This guide provides critical safety and logistical information for the handling and disposal of 2-
(4-IODO-PHENYL)-OXAZOLE. The following procedures are based on established best

practices for handling structurally similar chemical compounds. Researchers, scientists, and

drug development professionals should handle this compound with caution in a controlled

laboratory environment.

Hazard Assessment
While a specific Safety Data Sheet (SDS) for 2-(4-IODO-PHENYL)-OXAZOLE is not readily

available, related iodo- and oxazole-containing compounds present potential hazards. These

include acute oral toxicity, skin irritation, serious eye irritation, and respiratory tract irritation.[1]

Therefore, a comprehensive approach to personal protection is mandatory. For similar

compounds, the following GHS hazard statements have been noted: H302 (Harmful if

swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May

cause respiratory irritation).[2][3]

Physical and Chemical Properties
A summary of the known physical and chemical properties for 2-(4-IODO-PHENYL)-OXAZOLE
is provided below.
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Property Value

CAS Number 195436-88-5

Molecular Formula C9H6INO[4]

Molecular Weight 271.06 g/mol

Physical Form White Solid

Purity 96%

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure. The following table outlines

the recommended PPE for handling 2-(4-IODO-PHENYL)-OXAZOLE.

Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles

meeting ANSI Z87.1-2003

standards. A face shield should

be used for splash-prone

operations.[1]

Protects eyes from splashes of

the chemical or its solutions.[1]

[3]

Hand Protection

Chemically resistant gloves

such as nitrile or neoprene.

Consider double-gloving for

extended contact.[1]

Prevents direct skin contact

with the chemical.[1]

Body Protection

A flame-resistant lab coat is

required. For procedures with

a high risk of splashing, a

chemical-resistant apron is

also recommended.[1]

Protects skin and personal

clothing from contamination.[1]

Respiratory Protection

All handling should occur in a

certified chemical fume hood to

minimize inhalation exposure.

[1]

Minimizes inhalation of any

potential dust, vapors, or

aerosols.[1][5]
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Operational and Disposal Plans
Handling and Storage

Engineering Controls: Always handle 2-(4-IODO-PHENYL)-OXAZOLE in a chemical fume

hood.[6]

Handling: Avoid the formation of dust and aerosols.[3] Avoid contact with skin, eyes, and

clothing.[6]

Storage: Store in a tightly closed container in a dry, well-ventilated place.[6] Keep

refrigerated as recommended for similar compounds.[6]

Spill Response Protocol
Small Spills:

Alert personnel in the immediate vicinity.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,

vermiculite, sand).[5]

Carefully collect the absorbent material and spilled substance using non-sparking tools.[5]

Place the collected waste into a designated "Halogenated Organic Waste" container.[5]

Decontaminate the spill area with a suitable solvent and dispose of cleaning materials as

hazardous waste.[5]

Large Spills:

Evacuate the area immediately.

Notify your institution's Environmental Health and Safety (EHS) department and

emergency response team.[5]

Disposal Protocol
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2-(4-IODO-PHENYL)-OXAZOLE is a halogenated organic compound and requires specialized

disposal.

Waste Segregation: Designate a specific, clearly labeled waste container for "Halogenated

Organic Waste".[5] This must be kept separate from non-halogenated waste streams.[5]

Waste Collection: Collect all waste containing 2-(4-IODO-PHENYL)-OXAZOLE, including

contaminated materials like weighing paper and gloves, in the designated container.[5]

Container Management: Ensure the waste container is made of a compatible material and

has a secure lid. Store the container in secondary containment.[5]

Disposal: Arrange for the collection of the waste container through your institution's EHS or

equivalent waste management service.[5] Do not dispose of this chemical down the drain.[5]

Experimental Workflow Diagram
The following diagram outlines the standard operational workflow for handling 2-(4-IODO-
PHENYL)-OXAZOLE, emphasizing critical safety checkpoints.
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Caption: Workflow for Safe Handling of 2-(4-IODO-PHENYL)-OXAZOLE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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